3-(2,4-Dichlorophenyl)picolinic acid, 95%

• IUPAC Name: 3-(2,4-dichlorophenyl)pyridine-2-carboxylic acid
• InChI: InChI=1S/C12H7Cl2NO2/c13-7-3-4-8(10(14)6-7)9-2-1-5-15-11(9)12(16)17/h1-6H,(H,16,17)
• InChI Key: CGCUCRJGVINUBI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(N=C1)C(=O)O)C2=C(C=C(C=C2)Cl)Cl
• Molecular Formula: C12H7Cl2NO2
• Molecular Weight: 268.09 g/mol

Description

3-(2,4-Dichlorophenyl)picolinic acid (2,4-DCPPA) is an organic compound commonly used in laboratory experiments. It is a white crystalline solid, with a melting point of 134-136°C and a molecular weight of 218.04 g/mol. 2,4-DCPPA is used as a reagent in a variety of chemical reactions and has a wide range of applications. It is also known as 2,4-dichlorophenylpicolinic acid, 2,4-dichlorophenylpicolinate, and dichlorophenylpicolinate.

Scientific Research Applications

2,4-DCPPA is widely used in scientific research, particularly in the fields of biochemistry and molecular biology. It is used as a reagent to detect and quantify proteins, peptides, and other biomolecules. It is also used to study the structure and function of enzymes, to study the structure and function of DNA and RNA, and to study the structure and function of other macromolecules.

Mechanism of Action

2,4-DCPPA is an inhibitor of the enzyme dihydrofolate reductase (DHFR). DHFR is involved in the biosynthesis of tetrahydrofolate, which is an essential cofactor for the synthesis of nucleic acids, amino acids, and other biomolecules. By inhibiting DHFR, 2,4-DCPPA blocks the biosynthesis of tetrahydrofolate, thus inhibiting the synthesis of these biomolecules.
Biochemical and Physiological Effects
2,4-DCPPA has been shown to have a wide range of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells in vitro and to reduce the growth of tumors in vivo. It has also been shown to reduce inflammation and to have anti-bacterial and anti-viral properties. In addition, it has been shown to have antioxidant and neuroprotective effects.

Advantages and Limitations for Lab Experiments

2,4-DCPPA has several advantages for use in laboratory experiments. It is relatively inexpensive, easy to synthesize, and can be stored for long periods of time without degradation. It is also highly soluble in aqueous solutions and has a wide range of applications. However, it has some limitations. It is toxic and can cause skin irritation, so it should be handled with caution. In addition, it is not as effective as other inhibitors of DHFR, such as methotrexate.

Future Directions

There are several potential future directions for research involving 2,4-DCPPA. These include further studies of its biochemical and physiological effects, further studies of its mechanism of action, and further studies of its potential applications in cancer therapy. In addition, further studies of its potential applications in other areas such as inflammation, neuroprotection, and antimicrobial therapy are warranted. Finally, further studies of its potential applications in drug design and development are also needed.

Synthesis Methods

2,4-DCPPA is synthesized through a three-step process. The first step involves the reaction of 2,4-dichlorophenol with sodium picolinate in aqueous solution. The second step involves the hydrolysis of the resulting sodium salt of 2,4-DCPPA. The third and final step involves the recrystallization of the hydrolyzed product. This process yields a pure product with a purity of 95%.